Cas no 207971-85-5 (5-Cyclohexene-1,2,3,4-tetrol,1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)-)

5-Cyclohexene-1,2,3,4-tetrol,1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)- structure
207971-85-5 structure
Product Name:5-Cyclohexene-1,2,3,4-tetrol,1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)-
CAS No:207971-85-5
MF:C25H24O9
MW:468.452668190002
CID:287496
Update Time:2024-03-01

5-Cyclohexene-1,2,3,4-tetrol,1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • UvarigranolI
    • 5-Cyclohexene-1,2,3,4-tetrol,1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)-
    • 5-Cyclohexene-1,2,3,4-tetrol, 1-[(benzoyloxy)methyl]-, 2,3-diacetate 4-benzoate, (1S,2S,3R,4R)-
    • Inchi: 1S/C25H24O9/c1-16(26)32-21-20(34-24(29)19-11-7-4-8-12-19)13-14-25(30,22(21)33-17(2)27)15-31-23(28)18-9-5-3-6-10-18/h3-14,20-22,30H,15H2,1-2H3/t20-,21-,22+,25+/m1/s1
    • InChI Key: SHXCIOVODHNIGJ-APDHKMKFSA-N
    • SMILES: [C@]1(COC(=O)C2=CC=CC=C2)(O)C=C[C@@H](OC(=O)C2=CC=CC=C2)[C@@H](OC(=O)C)[C@@H]1OC(=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • XLogP3: 2.106
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